N-Methyl-4-[(trifluoromethanesulfonyl)amino]benzene-1-sulfonamide

• CAS RN: 86300-65-4
• Molecular Formula: C8H9F3N2O4S2
• Molecular Weight: 318.3 g/mol
• IUPAC Name: N-methyl-4-(trifluoromethylsulfonylamino)benzenesulfonamide
• InChI: InChI=1S/C8H9F3N2O4S2/c1-12-18(14,15)7-4-2-6(3-5-7)13-19(16,17)8(9,10)11/h2-5,12-13H,1H3
• InChI Key: AJWOYHJOLZZFKD-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CC=C(C=C1)NS(=O)(=O)C(F)(F)F

Description

N-Methyl-4-[(trifluoromethanesulfonyl)amino]benzene-1-sulfonamide is a useful research compound. Its molecular formula is C8H9F3N2O4S2 and its molecular weight is 318.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of a 40% aqueous solution of methylamine (0.7 g), 4-(trifluoromethanesulfonamido)benzenesulfonyl chloride (1.5 g) and water (20 ml) was allowed to stand overnight and made acidic with hydrochloric acid to pecipitate crystals, which were then recrystallized from a mixture of water and ethanol to give 0.65 g of N-methyl-4-(trifluoromethanesulfonamido)benzenesulfonamide (Compound No. 2). M.P., 156°-157° C.